Cas no 1253736-91-2 (2-amino-1H-Benzimidazole-1-propanol)

• Product Name: 2-amino-1H-Benzimidazole-1-propanol
• CAS No: 1253736-91-2
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 1103215
• PubChem ID: 68791673
• Update Time: 2025-04-20

2-amino-1H-Benzimidazole-1-propanol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1H-Benzimidazole-1-propanol
• 1253736-91-2
• SCHEMBL3797941
• DB-084860
• AKOS022618984

• Inchi： 1S/C10H13N3O/c11-10-12-8-4-1-2-5-9(8)13(10)6-3-7-14/h1-2,4-5,14H,3,6-7H2,(H2,11,12)
• InChI Key： MWAZXILTVHYFHR-UHFFFAOYSA-N
• SMILES： OCCCN1C(N)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.1Ų